Cas no 105384-40-5 (Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI))

Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI) structure
105384-40-5 structure
Product Name:Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI)
CAS No:105384-40-5
MF:C22H29FO4
MW:376.461670637131
CID:170401
PubChem ID:135394
Update Time:2025-04-19

Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI)
    • (6S,8S,10R,13S,14S,16S,17R)-6-fluoro-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
    • 6alpha-Fluoro-17,21-dihydroxy-16beta-methylpregna-4,9(11)-diene-3,20-dione
    • 6alpha-Fluoro-17,21-dihydroxy-16beta-methyl-pregna-4,9(11)-diene-3,20-dione
    • Pregna-4,9(11)-diene-3,20-dione, 6-fluoro-17,21-dihydroxy-16-methyl-, (6alpha,16beta)-
    • DTXSID40909503
    • 105384-40-5
    • SCHEMBL3083179
    • 6-Fluoro-17,21-dihydroxy-16-methylpregna-4,9(11)-diene-3,20-dione
    • Inchi: 1S/C22H29FO4/c1-12-8-16-14-10-18(23)17-9-13(25)4-6-20(17,2)15(14)5-7-21(16,3)22(12,27)19(26)11-24/h5,9,12,14,16,18,24,27H,4,6-8,10-11H2,1-3H3/t12-,14+,16-,18-,20+,21-,22-/m0/s1
    • InChI Key: MUEOUHRWNRABSW-LCMQHTLGSA-N
    • SMILES: F[C@@H]1C2=CC(CC[C@]2(C)C2=CC[C@]3(C)[C@@](C(CO)=O)([C@@H](C)C[C@H]3[C@@H]2C1)O)=O

Computed Properties

  • Exact Mass: 376.20507
  • Monoisotopic Mass: 376.20498756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

Pregna-4,9(11)-diene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16b)- (9CI) Related Literature

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